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An Objective Comparison of Heliosit's Performance with Alternative Luting Composites

Supported by Experimental Data

The selection of a luting composite is a critical step in ensuring the long-term success and

durability of dental restorations. Among the various mechanical properties that determine the

clinical performance of these materials, flexural strength is paramount. It represents the

material's ability to resist fracture under bending forces, a common stress in the oral

environment. This guide provides a detailed comparison of the flexural strength of Heliosit®
luting composite with other commonly used alternatives, supported by available experimental

data.

Quantitative Data Summary
The following table summarizes the flexural strength of Heliosit and a selection of alternative

luting composites. It is important to note that the data has been compiled from various sources,

and direct comparison should be approached with caution as experimental conditions may

have differed between studies. The manufacturer of Heliosit Orthodontic reports its flexural

strength to be 80 MPa.[1]
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Luting Composite Material Type
Flexural Strength
(MPa)

Source

Heliosit Orthodontic
Light-cure resin

composite
80

Manufacturer's

Claim[1]

Panavia F 2.0
Dual-cure resin

cement

77 ± 5 (self-cure) to

83 ± 10 (light-cure)

IADR Abstract

Archives, 2003[2]

RelyX™ Unicem
Self-adhesive

universal resin cement

Data suggests it is

comparable to other

resin cements, but

specific values vary

across studies.

3M Technical

Profile[3][4]

Maxcem Elite

Dual-cure self-etch,

self-adhesive resin

cement

Showed better overall

mean flexural strength

compared to a resin-

modified GIC in one

study.

Dewan et al., 2021[5]

Universal Resin

Cement (Ammdent)

Dual-cure resin

cement

Showed higher

flexural strength than

a resin-modified GIC

in one study.

Dewan et al., 2021[5]

Glass Ionomer

Cements (GIC)
Water-based cements

Generally exhibit

lower flexural

strength, with values

ranging from 14.2 to

31.4 MPa in various

studies.[6]

Xie et al. (as cited in

Al-Samadani &

Ahmad, 2018)[6]

Resin-Modified Glass

Ionomer Cements

(RMGIC)

Hybrid of resin and

GIC

Showed lower flexural

strength than dual-

cure resin cements in

one study.

Dewan et al., 2021[5]

Note: The flexural strength of resin-based materials can be influenced by factors such as the

curing method (light-cure, self-cure, or dual-cure) and storage conditions.[2][5]
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Experimental Protocols
The standard method for determining the flexural strength of dental composites is the three-

point bending test, which is detailed in the International Organization for Standardization (ISO)

4049 standard.[7][8][9][10]

Specimen Preparation:

The luting composite material is mixed according to the manufacturer's instructions.

The mixed material is injected into a rectangular mold, typically with dimensions of 25 mm x

2 mm x 2 mm.[10]

The mold is slightly overfilled, and a transparent matrix strip is placed on top, followed by a

glass slide to extrude excess material and create a smooth surface.

For light-cured or dual-cured materials, a curing light is applied to the top and bottom

surfaces of the specimen for the manufacturer-recommended duration.

After curing, the specimen is carefully removed from the mold and any flash is trimmed.

The specimens are then stored in distilled water or artificial saliva at 37°C for a specified

period, typically 24 hours, before testing.[2]

Testing Procedure:

The specimen is placed on a testing apparatus with two supports, with a standard span of 20

mm between the supports.

A load is applied to the center of the specimen at a constant crosshead speed (e.g., 0.75

mm/min) until the specimen fractures.[7]

The load at which the fracture occurs is recorded.

The flexural strength (σ) is calculated using the following formula: σ = 3FL / 2bh² Where:

F is the maximum load at fracture (N)
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L is the distance between the supports (mm)

b is the width of the specimen (mm)

h is the height of the specimen (mm)

Experimental Workflow Diagram
The following diagram illustrates the logical workflow of the three-point bending test for

determining the flexural strength of a luting composite.
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Workflow for Flexural Strength Testing.
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Signaling Pathways and Logical Relationships
While there are no signaling pathways involved in the mechanical testing of dental materials,

the logical relationship between material composition and flexural strength is a key area of

research.
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Factors Influencing Flexural Strength.

The composition of a luting composite significantly influences its flexural strength. Key factors

include the type, size, and loading of the filler particles, the chemical composition of the resin

matrix, and the effectiveness of the silane coupling agent that bonds the filler to the matrix.

Generally, a higher filler content and a well-bonded, cross-linked resin matrix contribute to

higher flexural strength.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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